Cas no 57631-05-7 (3-(Trifluoromethyl)-1H-indazole)

• Product Name: 3-(Trifluoromethyl)-1H-indazole
• CAS No: 57631-05-7
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 1039846
• PubChem ID: 21407816
• Update Time: 2024-11-03

3-(Trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)-1H-indazole
• LogP
• 3-(trifluoromethyl)-2H-indazole
• 3-trifluoromethyl-indazole
• SCHEMBL4751136
• DS-16777
• F82214
• EN300-3193108
• A15664
• CHEMBL1762737
• 57631-05-7
• FT-0714703
• 863637-27-8
• 3-Trifluoromethyl-1H-indazole
• MFCD11111669
• DTXSID30613268
• BCP26983
• AKOS006306428
• 1H-Indazole, 3-(trifluoromethyl)-
• DB-072351

• MDL： MFCD11111669
• Inchi： 1S/C8H5F3N2/c9-8(10,11)7-5-3-1-2-4-6(5)12-13-7/h1-4H,(H,12,13)
• InChI Key： PJVACBOIQLBALV-UHFFFAOYSA-N
• SMILES： FC(C1=C2C=CC=CC2=NN1)(F)F

Computed Properties

• Exact Mass: 186.04055
• Monoisotopic Mass: 186.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Boiling Point: 268.5°C at 760 mmHg
• PSA: 28.68

3-(Trifluoromethyl)-1H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles